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Compound of Interest

Compound Name:
2-Acetylamino-5-bromo-3-

methylpyridine

Cat. No.: B118694 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known and predicted

physicochemical properties of 2-Acetylamino-5-bromo-3-methylpyridine, a heterocyclic

compound of interest in pharmaceutical and agrochemical research. This document

summarizes key data in a structured format, details a relevant experimental protocol, and

includes a visual representation of the synthetic workflow.

Core Physicochemical Data
The following table summarizes the available and predicted physicochemical properties of 2-
Acetylamino-5-bromo-3-methylpyridine. Experimental values are cited where available.
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Property Value Source

IUPAC Name
N-(5-bromo-3-methylpyridin-2-

yl)acetamide
N/A

Synonyms

2-Acetylamino-5-bromo-3-

methylpyridine, N-(5-bromo-3-

methyl-2-pyridinyl)acetamide

[1]

CAS Number 142404-81-7 [1]

Molecular Formula C8H9BrN2O [1]

Molecular Weight 229.07 g/mol [1]

Appearance Solid [1]

Melting Point 256 °C [2]

Boiling Point 356.3 ± 25.0 °C (Predicted) N/A

Solubility

Soluble in acetonitrile and 1,4-

dioxane/water mixtures.

Precipitates from aqueous

solutions.

[2]

pKa 3.5 ± 0.1 (Predicted) N/A

logP 1.8 ± 0.3 (Predicted) N/A

Experimental Protocols
Synthesis of N-(5-bromo-3-methylpyridin-2-yl)acetamide
A detailed protocol for the synthesis of the title compound has been reported and is

summarized below.[2]

Materials:

5-bromo-2-methylpyridin-3-amine

Acetic anhydride

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://cymitquimica.com/products/IN-DA003GBA/142404-81-7/n-5-bromo-3-methylpyridin-2-ylacetamide/
https://cymitquimica.com/products/IN-DA003GBA/142404-81-7/n-5-bromo-3-methylpyridin-2-ylacetamide/
https://cymitquimica.com/products/IN-DA003GBA/142404-81-7/n-5-bromo-3-methylpyridin-2-ylacetamide/
https://cymitquimica.com/products/IN-DA003GBA/142404-81-7/n-5-bromo-3-methylpyridin-2-ylacetamide/
https://cymitquimica.com/products/IN-DA003GBA/142404-81-7/n-5-bromo-3-methylpyridin-2-ylacetamide/
https://www.mdpi.com/1420-3049/22/2/190
https://www.mdpi.com/1420-3049/22/2/190
https://www.mdpi.com/1420-3049/22/2/190
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118694?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acetonitrile

Sulfuric acid (96%)

Deionized water

Procedure:

Under a nitrogen atmosphere, a solution of 5-bromo-2-methylpyridin-3-amine (2 g) and

acetic anhydride (1.95 g) in acetonitrile (20 mL) is prepared in a suitable reaction vessel.

A few drops of 96% sulfuric acid are added to the stirred solution at 60 °C.

The reaction mixture is stirred for 30 minutes, with the progress monitored by Thin Layer

Chromatography (TLC).

Upon completion, the reaction mixture is evaporated to remove the solvent and allowed to

cool to room temperature.

Water is added dropwise to the cooled residue to induce precipitation of the product.

The mixture is stirred for approximately one hour at room temperature.

The solid product is collected by filtration.

The impure solid is washed with deionized water and subsequently dried in an oven.

This synthetic route provides a reliable method for obtaining N-(5-bromo-3-methylpyridin-2-

yl)acetamide with a reported yield of 85%.[2]

Visualizing the Workflow
The following diagram illustrates the key steps in the synthesis and purification of 2-
Acetylamino-5-bromo-3-methylpyridine.
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Synthesis Work-up & Purification

Start:
5-bromo-2-methylpyridin-3-amine,

Acetic anhydride,
Acetonitrile

Reaction:
Stir at 60°C

Add H₂SO₄ (cat.)
Monitor by TLC

1. Mix reactants Solvent Evaporation2. Reaction completion Precipitation:
Add water

3. Isolate crude product Filtration Washing:
Deionized water Drying

Final Product:
2-Acetylamino-5-bromo-

3-methylpyridine

Click to download full resolution via product page

Caption: Synthetic workflow for 2-Acetylamino-5-bromo-3-methylpyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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